Cas no 89769-67-5 (2,5-Hexanedione, 3,4-bis(1-methylethylidene)-)

89769-67-5 structure
Product name:2,5-Hexanedione, 3,4-bis(1-methylethylidene)-
2,5-Hexanedione, 3,4-bis(1-methylethylidene)- Chemical and Physical Properties
Names and Identifiers
-
- 2,5-Hexanedione, 3,4-bis(1-methylethylidene)-
- 3,4-di(propan-2-ylidene)hexane-2,5-dione
- 89769-67-5
- DTXSID40755305
-
- Inchi: InChI=1S/C12H18O2/c1-7(2)11(9(5)13)12(8(3)4)10(6)14/h1-6H3
- InChI Key: ULEKSIPNDQMTQJ-UHFFFAOYSA-N
- SMILES: CC(=C(C(=O)C)C(=C(C)C)C(=O)C)C
Computed Properties
- Exact Mass: 194.130679813g/mol
- Monoisotopic Mass: 194.130679813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 288
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 34.1Ų
2,5-Hexanedione, 3,4-bis(1-methylethylidene)- Related Literature
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Javier Galbán,Susana de Marcos,Isabel Sanz,Carlos Ubide,Juan Zuriarrain Analyst, 2010,135, 564-569
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Yao Xu,Xiang Wang,Kang Song,Jun Du,Jinliang Liu,Yuqing Miao,Yuhao Li RSC Adv., 2021,11, 15323-15331
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Soichiro Tottori,Karolis Misiunas,Vahe Tshitoyan,Ulrich F. Keyser Soft Matter, 2021,17, 5131-5136
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Yao Li,Zhengyang Fan,Hongwei Yang,Ximin Yuan,Yunxiu Chao,Yuxiu Li,Chuan Wang CrystEngComm, 2020,22, 7786-7789
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